Cas no 937603-12-8 (ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate)

Ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate is a fluorinated piperidine derivative with applications in pharmaceutical and agrochemical research. The presence of the trifluoroethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The ethyl ester moiety provides versatility for further functionalization, such as hydrolysis to the corresponding carboxylic acid or amide formation. This compound is particularly useful in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders due to its ability to improve blood-brain barrier penetration. Its well-defined structure and high purity make it suitable for method development and scale-up processes in medicinal chemistry.

ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate structure

937603-12-8 structure

Product Name:ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate

CAS No:937603-12-8

MF:C₁₀H₁₆F₃NO₂

MW:239.234753608704

CID:4666287

Update Time:2025-06-08

ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate
- 4-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroethyl)-, ethyl ester
- Inchi： 1S/C10H16F3NO2/c1-2-16-9(15)8-3-5-14(6-4-8)7-10(11,12)13/h8H,2-7H2,1H3
- InChI Key： HABROCUKQIDAGZ-UHFFFAOYSA-N
- SMILES： N1(CC(F)(F)F)CCC(C(OCC)=O)CC1

ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B442380-25mg	Ethyl 1-(2,2,2-Trifluoroethyl)piperidine-4-carboxylate	937603-12-8		25mg	$ 70.00	2022-06-07
TRC	B442380-50mg	Ethyl 1-(2,2,2-Trifluoroethyl)piperidine-4-carboxylate	937603-12-8		50mg	$ 95.00	2022-06-07
TRC	B442380-250mg	Ethyl 1-(2,2,2-Trifluoroethyl)piperidine-4-carboxylate	937603-12-8		250mg	$ 365.00	2022-06-07
Chemenu	CM472929-1g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%+	1g	$592	2022-08-31
Enamine	EN300-39842-0.05g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%	0.05g	$84.0	2023-02-10
Enamine	EN300-39842-0.1g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%	0.1g	$124.0	2023-02-10
Enamine	EN300-39842-0.25g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%	0.25g	$178.0	2023-02-10
Enamine	EN300-39842-0.5g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%	0.5g	$331.0	2023-02-10
Enamine	EN300-39842-1.0g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%	1.0g	$442.0	2023-02-10
Enamine	EN300-39842-2.5g	ethyl 1-(2,2,2-trifluoroethyl)piperidine-4-carboxylate	937603-12-8	95%	2.5g	$866.0	2023-02-10